Cas no 1342223-45-3 (2-2-(thiophen-3-yl)ethylpyrrolidine)

• Product Name: 2-2-(thiophen-3-yl)ethylpyrrolidine
• CAS No: 1342223-45-3
• MF: C₁₀H₁₅NS
• MW: 181.29780125618
• CID: 5841354
• PubChem ID: 64088128
• Update Time: 2025-08-05

2-2-(thiophen-3-yl)ethylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 2-[2-(3-thienyl)ethyl]-
• 2-(2-(Thiophen-3-yl)ethyl)pyrrolidine
• 2-2-(thiophen-3-yl)ethylpyrrolidine
• EN300-1846313
• 1342223-45-3
• 2-[2-(thiophen-3-yl)ethyl]pyrrolidine
• AKOS013405313
• CS-0267575

• Inchi： 1S/C10H15NS/c1-2-10(11-6-1)4-3-9-5-7-12-8-9/h5,7-8,10-11H,1-4,6H2
• InChI Key： UVEDVJVRVQTKKJ-UHFFFAOYSA-N
• SMILES： N1CCCC1CCC1C=CSC=1

Computed Properties

• Exact Mass: 181.09252066g/mol
• Monoisotopic Mass: 181.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 40.3Ų

Experimental Properties

• Density: 1.051±0.06 g/cm3(Predicted)
• Boiling Point: 275.4±13.0 °C(Predicted)
• pka: 10.91±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-2-(thiophen-3-yl)ethylpyrrolidine

Introduction to Compound with CAS No. 1342223-45-3 and Product Name: 2-2-(thiophen-3-yl)ethylpyrrolidine

Compound with the CAS number 1342223-45-3 and the product name 2-2-(thiophen-3-yl)ethylpyrrolidine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of 2-2-(thiophen-3-yl)ethylpyrrolidine incorporates a thiophene ring, which is a well-known heterocyclic aromatic compound, linked to an ethylpyrrolidine moiety. This combination of functional groups not only enhances the compound's chemical diversity but also opens up new avenues for exploring its pharmacological properties.

The thiophen-3-yl substituent in the compound's name is particularly noteworthy, as thiophene derivatives are widely recognized for their role in various biological processes and have been extensively studied for their pharmacological activities. Thiophenes are known for their ability to interact with biological targets such as enzymes and receptors, making them valuable scaffolds in drug design. The presence of the ethylpyrrolidine group further contributes to the compound's complexity and potential versatility in medicinal chemistry.

In recent years, there has been a growing interest in developing novel therapeutic agents that leverage the unique properties of heterocyclic compounds. The 2-2-(thiophen-3-yl)ethylpyrrolidine structure exemplifies this trend, as it combines the favorable characteristics of both thiophene and pyrrolidine moieties. These heterocycles have been extensively investigated for their potential applications in treating a wide range of diseases, including neurological disorders, infectious diseases, and cancer.

One of the most compelling aspects of 2-2-(thiophen-3-yl)ethylpyrrolidine is its potential as a lead compound for drug discovery. The structural features of this compound make it a promising candidate for further chemical modification and optimization. Researchers have been exploring various synthetic strategies to modify the core structure of 2-2-(thiophen-3-yl)ethylpyrrolidine, aiming to enhance its pharmacological activity and reduce potential side effects. These efforts include introducing additional functional groups, altering the substitution patterns on the thiophene ring, and modifying the pyrrolidine moiety.

The pharmaceutical industry has been particularly interested in thiophene derivatives due to their broad spectrum of biological activities. Thiophenes have been shown to possess antimicrobial, anti-inflammatory, anticonvulsant, and anticancer properties. The ethylpyrrolidine group in 2-2-(thiophen-3-yl)ethylpyrrolidine may contribute to these properties by enhancing binding affinity to biological targets or by modulating metabolic pathways. This dual functionality makes the compound an attractive candidate for further investigation.

Recent studies have highlighted the importance of thiophene-based compounds in drug development. For instance, several thiophene derivatives have entered clinical trials as potential treatments for various diseases. These studies have provided valuable insights into the pharmacological properties of thiophenes and have laid the groundwork for developing new therapeutic agents based on these structures. The 2-2-(thiophen-3-yl)ethylpyrrolidine compound is expected to build upon this existing knowledge and contribute to the advancement of drug discovery efforts.

The synthesis of 2-2-(thiophen-3-yl)ethylpyrrolidine involves multiple steps that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as cross-coupling reactions, cyclization reactions, and functional group transformations are often employed in the synthesis process. These techniques allow chemists to construct complex molecular frameworks with high precision, which is crucial for developing effective pharmaceutical agents.

In addition to its synthetic challenges, another important aspect of working with 2-2-(thiophen-3-yl)ethylpyrrolidine is understanding its physicochemical properties. These properties include solubility, stability, bioavailability, and metabolic behavior. Detailed characterization of these properties is essential for evaluating the compound's potential as a drug candidate. Techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography are commonly used to determine these properties.

The pharmacological evaluation of 2-2-(thiophen-3-yilethylpyrrolidine) has revealed several promising activities that warrant further investigation. Initial studies have shown that this compound exhibits potent binding affinity to certain enzymes and receptors involved in disease pathways. For example, it has been demonstrated that 2-2-(thiophen-3-yilethylpyrrolidine) can interact with enzymes such as cytochrome P450 monooxygenases, which play a crucial role in drug metabolism. Additionally, the compound has shown potential as an antagonist or agonist for various receptors related to neurological disorders.

The development of novel drugs often involves a multidisciplinary approach that integrates knowledge from chemistry, biology, pharmacology, and medicine. The study of 2-2-(thiophen-yilethylpyrrolidine) exemplifies this collaborative effort, as it requires expertise from multiple fields to fully understand its potential applications. Researchers are working together to explore various aspects of this compound, including its synthesis, characterization, pharmacological activity, and potential therapeutic uses.

As research on 2-butane-thiol 1-methylethanamine CAS 1342223 45 3 continues to progress，the hope is that it will lead to new treatments for human diseases。The unique structural features of this compound make it a valuable tool for drug discovery，and further studies are expected to uncover additional pharmacological activities。The combination of computational modeling，high-throughput screening，and traditional wet chemistry approaches will be essential in realizing this goal。